Cas no 866108-76-1 (3-Biphenyl-3',4'-Difluoro-Acetic Acid)

3-Biphenyl-3',4'-Difluoro-Acetic Acid structure
866108-76-1 structure
Product Name:3-Biphenyl-3',4'-Difluoro-Acetic Acid
CAS No:866108-76-1
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD03839980
CID:718831
PubChem ID:40424091
Update Time:2025-04-19

3-Biphenyl-3',4'-Difluoro-Acetic Acid Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 3',4'-difluoro-
    • 3-BIPHENYL-3',4'-DIFLUORO-ACETIC ACID
    • 3',4'-Difluoro-biphenyl-3-acetic acid
    • 2-[3-(3,4-difluorophenyl)phenyl]acetic acid
    • 2-{3',4'-difluoro-[1,1'-biphenyl]-3-yl}acetic acid
    • MFCD03839980
    • 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)aceticacid
    • (3',4'-difluoro-biphenyl-3-yl)-acetic acid
    • DTXSID60654129
    • AKOS015901180
    • SCHEMBL4218863
    • (3',4'-difluorobiphenyl-3-yl)acetic acid
    • (3',4'-Difluoro[1,1'-biphenyl]-3-yl)acetic acid
    • CS-0171100
    • 3-Biphenyl-3',4'-difluoroacetic acid
    • 866108-76-1
    • 2-(3',4'-Difluoro-[1,1'-biphenyl]-3-yl)acetic acid
    • AS-41882
    • (3',4'-Difluoro-3-biphenylyl)acetic acid
    • 3-Biphenyl-3',4'-Difluoro-Acetic Acid
    • MDL: MFCD03839980
    • Inchi: 1S/C14H10F2O2/c15-12-5-4-11(8-13(12)16)10-3-1-2-9(6-10)7-14(17)18/h1-6,8H,7H2,(H,17,18)
    • InChI Key: LNCISQVUJFQGMA-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1=CC=CC(CC(=O)O)=C1)F

Computed Properties

  • Exact Mass: 248.065
  • Monoisotopic Mass: 248.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.302
  • Boiling Point: 384.6°C at 760 mmHg
  • Flash Point: 186.4°C
  • Refractive Index: 1.563

3-Biphenyl-3',4'-Difluoro-Acetic Acid Security Information

3-Biphenyl-3',4'-Difluoro-Acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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